Cas no 37908-98-8 (Methyl 3-chloro-4-methoxybenzoate)

• Product Name: Methyl 3-chloro-4-methoxybenzoate
• CAS No: 37908-98-8
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD00017188
• CID: 54780
• PubChem ID: 123469
• Update Time: 2025-10-30

Methyl 3-chloro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-methoxybenzoate
• 3-Chloro-4-methoxybenzoic acid methyl ester
• SCHEMBL1637523
• Methyl3-chloro-4-methoxybenzoate
• CHEMBL2252255
• EN300-221843
• AKOS000348783
• FT-0615499
• Methyl-3-chlor-anisat
• Benzoic acid, 3-chloro-4-methoxy-, methyl ester
• Benzoic acid, 3-chloro-4-methoxy-, methyl ester;methyl 3-chloro-p-anisate
• 3-Cl-4-CH3O-C6H3-COOCH3
• DTXSID40191345
• SY061622
• A20222
• EINECS 253-709-4
• 98MMD5668R
• UNII-98MMD5668R
• Methyl 3-chloro-p-anisate
• MFCD00017188
• Z335793416
• 37908-98-8
• AS-61439
• AC-26023
• AQ-358/43417406
• CS-0118408
• NS00030311
• D86500
• DB-049215
• DTXCID50113836
• STL199585

• MDL： MFCD00017188
• Inchi： 1S/C9H9ClO3/c1-12-8-4-3-6(5-7(8)10)9(11)13-2/h3-5H,1-2H3
• InChI Key： PINQDVFQCCFACD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1OC
• BRN： 2365816

Computed Properties

• Exact Mass: 200.02400
• Monoisotopic Mass: 200.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: powder
• Density: 1.228
• Melting Point: 93-97 ºC
• Boiling Point: 289 °C at 760 mmHg
• Flash Point: 123.9 °C
• Refractive Index: 1.519
• PSA: 35.53000
• LogP: 2.13520
• Solubility: Not determined

Methyl 3-chloro-4-methoxybenzoate Security Information

• Safety Instruction： S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 3-chloro-4-methoxybenzoate

Methyl 3-chloro-4-methoxybenzoate (CAS No. 37908-98-8): A Comprehensive Overview

Methyl 3-chloro-4-methoxybenzoate, with the CAS registry number 37908-98-8, is an organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also known as methyl 3-chloro-4-methoxy benzoate, is a derivative of benzoic acid, featuring a methyl ester group and substituents at the 3-chloro and 4-methoxy positions. Its unique structure endows it with versatile applications and intriguing chemical properties.

The molecular formula of methyl 3-chloro-4-methoxybenzoate is C₉H₁₀ClO₂, with a molecular weight of approximately 191.6 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 115°C, and it exhibits a refractive index of 1.52 at room temperature.

Recent studies have highlighted the potential of methyl 3-chloro-4-methoxybenzoate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the methoxy group at the para position enhances the compound's ability to interact with specific biological targets, making it a valuable intermediate in medicinal chemistry.

In addition to its pharmacological applications, methyl 3-chloro-4-methoxybenzoate has found utility in materials science. Its ability to form stable ester linkages makes it a candidate for use in polymer synthesis, particularly in the development of biodegradable plastics and eco-friendly materials. Recent advancements in green chemistry have further underscored its potential in sustainable manufacturing processes.

The synthesis of methyl 3-chloro-4-methoxybenzoate typically involves multi-step reactions, often starting from substituted benzoic acids or their derivatives. One common approach involves Friedel-Crafts acylation followed by esterification, although more efficient methods are currently being explored to optimize yield and reduce environmental impact.

From an environmental standpoint, understanding the degradation pathways of methyl 3-chloro-4-methoxybenzoate is crucial for assessing its ecological footprint. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, with half-lives ranging from several days to weeks depending on environmental factors such as temperature and pH levels.

In conclusion, methyl 3-chloro-4-methoxybenzoate (CAS No. 37908-98-8) stands out as a multifaceted compound with promising applications across diverse scientific domains. Its structural features, coupled with ongoing research into its properties and uses, position it as a key player in advancing both therapeutic interventions and sustainable materials development.